4-(methylamino)but-2-ynoic acid
Overview
Description
4-(Methylamino)but-2-ynoic acid, also known as 4-Methylaminobutyric acid (MABA), is an important compound used in various scientific research applications. It is an organic acid, and its chemical formula is C4H9NO2. MABA is an important intermediate in the synthesis of drugs and other compounds, and is also used in the production of pharmaceuticals, cosmetics, and other products. In addition, MABA is used in scientific research to study its biochemical and physiological effects, as well as its mechanism of action.
Scientific Research Applications
MABA has a variety of scientific research applications. It is used as a reagent in organic synthesis, as a building block in the synthesis of drugs and other compounds, and as a precursor in the production of pharmaceuticals, cosmetics, and other products. Additionally, MABA is used in scientific research to study its biochemical and physiological effects, as well as its mechanism of action. MABA has been used in studies of the effects of GABAergic drugs, as well as studies of the role of the GABAergic system in learning and memory. MABA has also been used in studies of the effects of drugs on the GABAergic system, as well as studies of the role of the GABAergic system in depression and anxiety.
Mechanism of Action
MABA acts as an agonist of the GABAergic system, which is the main inhibitory system of the central nervous system. MABA binds to the GABA receptors, which are located in the brain and other parts of the body. When MABA binds to the GABA receptors, it activates the GABAergic system, which results in inhibition of the excitatory neurotransmitters, such as glutamate and acetylcholine. This inhibition leads to a decrease in neuronal activity, which can result in a variety of effects, such as relaxation, sedation, and anxiolysis.
Biochemical and Physiological Effects
MABA has a variety of biochemical and physiological effects. It has been shown to have anxiolytic, sedative, and anticonvulsant effects. Additionally, MABA has been shown to have antidepressant, anti-inflammatory, and neuroprotective effects. MABA has also been shown to have anti-seizure, anti-anxiety, and anti-addiction effects.
Advantages and Limitations for Lab Experiments
MABA has several advantages and limitations for lab experiments. One advantage of MABA is that it is easily synthesized and is relatively inexpensive. Additionally, MABA has a high binding affinity for GABA receptors, which makes it an ideal compound for studying the effects of GABAergic drugs. A limitation of MABA is that it has a short half-life, which can make it difficult to study the long-term effects of GABAergic drugs. Additionally, MABA is only available in small amounts, which can limit the amount of data that can be collected in a single experiment.
Future Directions
There are a variety of potential future directions for MABA research. One potential direction is to study the effects of MABA on the GABAergic system in different brain regions. Additionally, MABA could be studied in combination with other drugs to investigate its potential synergistic effects. MABA could also be studied in combination with other compounds to investigate its potential therapeutic effects. Additionally, MABA could be studied in combination with other compounds to investigate its potential neurotoxic effects. Finally, MABA could be studied in combination with other compounds to investigate its potential use as an antidepressant.
Synthesis Methods
MABA can be synthesized through a variety of methods. The most common method is the reaction of 4-aminobutyric acid (GABA) with methylmagnesium bromide. This reaction produces the amide of 4-methylaminobutyric acid (MABA), which can then be hydrolyzed to form MABA. Other methods of synthesis include the reaction of 4-aminobutyric acid with an alkyl halide, the reaction of 4-aminobutyric acid with an alkyl sulfonate, and the reaction of 4-aminobutyric acid with an alkyl phosphonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(methylamino)but-2-ynoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Propargyl alcohol", "Methylamine", "Sodium hydroxide", "Sodium borohydride", "Sodium cyanoborohydride", "Acetic anhydride", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Propargyl alcohol is reacted with methylamine in the presence of sodium hydroxide to form 4-(methylamino)but-2-yn-1-ol.", "Step 2: 4-(Methylamino)but-2-yn-1-ol is reduced with sodium borohydride to form 4-(methylamino)but-2-yn-1-ol hydrochloride.", "Step 3: 4-(Methylamino)but-2-yn-1-ol hydrochloride is reacted with sodium cyanoborohydride to form 4-(methylamino)but-2-yn-1-amine.", "Step 4: 4-(Methylamino)but-2-yn-1-amine is acetylated with acetic anhydride to form 4-(methylamino)but-2-yn-1-acetamide.", "Step 5: 4-(Methylamino)but-2-yn-1-acetamide is hydrolyzed with hydrochloric acid to form 4-(methylamino)but-2-ynoic acid.", "Step 6: The product is purified by extraction with ethyl acetate, followed by washing with water, and drying over sodium chloride and sodium bicarbonate. The solvent is then removed by evaporation to yield the final product." ] } | |
CAS RN |
1823915-94-1 |
Molecular Formula |
C5H7NO2 |
Molecular Weight |
113.1 |
Purity |
95 |
Origin of Product |
United States |
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